Methyl (3-chloro-2-methylphenyl)carbamate

• Molecular Formula: C9H10ClNO2
• Molecular Weight: 199.63 g/mol
• IUPAC Name: methyl N-(3-chloro-2-methylphenyl)carbamate
• InChI: InChI=1S/C9H10ClNO2/c1-6-7(10)4-3-5-8(6)11-9(12)13-2/h3-5H,1-2H3,(H,11,12)
• InChI Key: LPQHIDAPRDMICL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)OC

Description

Methyl (3-chloro-2-methylphenyl)carbamate is a useful research compound. Its molecular formula is C9H10ClNO2 and its molecular weight is 199.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under cooling, to a mixture of methyl chloroformate 30 mL and tetrahydrofuran 50 mL was added dropwise 1-chloro-2-methyl-3-aminobenzene 5.00 g and the mixtures were stirred at 25° C. for a half hour. To the reaction mixtures was added water and the resulting mixtures were extracted with ethyl acetate. The organic layers were washed with aqueous saturated sodium bicarbonate solution and were dried over anhydrous sodium sulfate. The mixtures were concentrated under reduced pressure to give 1-chloro-2-methyl-3-methoxycarbonylaminobenzene 5.80 g.